Cas no 111043-08-4 (Thieno[2,3-c]pyridine-2-carboxylicacid, 3-methyl-, methyl ester)

• Product Name: Thieno[2,3-c]pyridine-2-carboxylicacid, 3-methyl-, methyl ester
• CAS No: 111043-08-4
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD11052647
• CID: 129078
• PubChem ID: 13793457
• Update Time: 2025-10-29

Thieno[2,3-c]pyridine-2-carboxylicacid, 3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-2-carboxylicacid, 3-methyl-, methyl ester
• 3-METHYLTHIENO[2,3-C]PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
• Thieno[2,3-c]pyridine-2-carboxylic acid, 3-methyl-, methyl ester (9CI)
• 2-Carbomethoxy-3-methylthieno< 2,3-c> pyridine
• 3-methyl-thieno[2,3-c]pyridine-2-carboxylic acid methyl ester
• AG-A-61830
• AGN-PC-00O0C7
• CTK6J1515
• SureCN1813746
• methyl 3-methylthieno[2,3-c]pyridine-2-carboxylate
• 111043-08-4
• SCHEMBL1813746
• CS-0187492
• METHYL3-METHYLTHIENO[2,3-C]PYRIDINE-2-CARBOXYLATE
• DTXSID50549611

• MDL： MFCD11052647
• Inchi： 1S/C10H9NO2S/c1-6-7-3-4-11-5-8(7)14-9(6)10(12)13-2/h3-5H,1-2H3
• InChI Key： KFXGWCKBBSUSCY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C)C2C=CN=CC1=2

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Melting Point: 128-129 °C(Solv: ethanol (64-17-5))
• Boiling Point: 338.0±37.0 °C(Predicted)
• PSA: 39.19
• LogP: 2.39130

Additional information on Thieno[2,3-c]pyridine-2-carboxylicacid, 3-methyl-, methyl ester

Comprehensive Guide to Thieno[2,3-c]pyridine-2-carboxylic acid, 3-methyl-, methyl ester (CAS No. 111043-08-4)

Thieno[2,3-c]pyridine-2-carboxylic acid, 3-methyl-, methyl ester (CAS No. 111043-08-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a thienopyridine core, is widely studied for its potential applications in drug discovery and material science. Its unique structural properties make it a valuable intermediate in synthesizing bioactive molecules.

The molecular structure of 3-methyl thieno[2,3-c]pyridine-2-carboxylate combines a thiophene ring fused with a pyridine moiety, enhancing its electronic and steric properties. Researchers have explored its role in developing kinase inhibitors, antimicrobial agents, and optoelectronic materials. The ester functional group in this compound improves its solubility and reactivity, making it suitable for diverse synthetic applications.

Recent advancements in heterocyclic chemistry have highlighted the importance of thienopyridine derivatives in addressing global challenges such as antibiotic resistance and chronic diseases. The methyl ester variant (CAS 111043-08-4) is particularly notable for its stability and compatibility with cross-coupling reactions, which are pivotal in modern organic synthesis.

From an industrial perspective, the demand for Thieno[2,3-c]pyridine-2-carboxylic acid methyl ester has risen due to its utility in creating high-performance polymers and liquid crystals. Its thermal stability and photophysical properties align with the growing need for advanced materials in electronics and renewable energy sectors.

In the pharmaceutical domain, this compound serves as a precursor for small-molecule therapeutics targeting inflammation and metabolic disorders. Studies suggest its derivatives exhibit promising bioactivity with low cytotoxicity, a critical factor in drug development pipelines. The 3-methyl substitution further enhances metabolic stability, a key consideration in pharmacokinetics.

Environmental and regulatory aspects of CAS 111043-08-4 are equally important. Its biodegradability and low ecotoxicity profile comply with green chemistry principles, making it a sustainable choice for industrial applications. Researchers emphasize its potential in reducing hazardous waste generation compared to traditional intermediates.

For laboratories and manufacturers, sourcing high-purity methyl 3-methylthieno[2,3-c]pyridine-2-carboxylate ensures reproducibility in experimental outcomes. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, which is crucial for precision-dependent applications such as medicinal chemistry and material engineering.

Future research directions for Thieno[2,3-c]pyridine-2-carboxylic acid, 3-methyl-, methyl ester may explore its catalytic applications or integration into nanotechnology platforms. Collaborative efforts between academia and industry could unlock novel functionalities, addressing emerging needs in healthcare and sustainable technology.